Cas no 2413904-69-3 (tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate
• CAS No: 2413904-69-3
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5674894
• PubChem ID: 165769486
• Update Time: 2025-10-09

tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413904-69-3
• EN300-26664888
• tert-butyl N-[2-(dimethylamino)ethyl]-N-[(3-hydroxyphenyl)methyl]carbamate
• tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C16H26N2O3/c1-16(2,3)21-15(20)18(10-9-17(4)5)12-13-7-6-8-14(19)11-13/h6-8,11,19H,9-10,12H2,1-5H3
• InChI Key： DABGCKPQBHHUTQ-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=C(C=1)O)CCN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2413904-69-3)

tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2413904-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a tert-butyl group, a dimethylaminoethyl moiety, and a 3-hydroxyphenyl unit. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies.

In recent years, the demand for carbamate derivatives like tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate has surged due to their versatility in drug design. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition. The compound's hydroxyphenyl group enhances its solubility and binding affinity, making it a promising candidate for further study.

One of the most frequently asked questions about CAS No. 2413904-69-3 revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure high purity and accurate characterization. These methods align with the growing emphasis on quality control in pharmaceutical manufacturing, a topic of high relevance in current industry discussions.

The compound's dimethylaminoethyl side chain is another area of interest, as it contributes to its lipophilicity and bioavailability. These properties are critical in the development of blood-brain barrier (BBB)-penetrating drugs, a hot topic in neurodegenerative disease research. With the rise of precision medicine, tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate is being explored for its potential role in personalized treatment strategies.

From an environmental and safety perspective, the compound is subject to rigorous regulatory compliance standards. Its handling and storage require adherence to Good Laboratory Practices (GLP), ensuring minimal risk to researchers and the environment. This aligns with the increasing focus on sustainable chemistry and green synthesis methods, which are dominating scientific discourse.

In summary, tert-butyl N-2-(dimethylamino)ethyl-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2413904-69-3) represents a cutting-edge compound with broad applications in modern pharmacology. Its unique structure and functional groups make it a focal point for ongoing research, particularly in the realms of CNS therapeutics and enzyme modulation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of drug development.